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Executive Summary
Tributylmethylammonium chloride (TBAC) is a quaternary ammonium salt with significant

applications in organic synthesis and various industrial processes. Its amphiphilic nature,

arising from the combination of a charged hydrophilic head and bulky hydrophobic alkyl chains,

makes it an effective phase-transfer catalyst. This guide provides a comprehensive overview of

its molecular structure, weight, a plausible synthetic route, and methods for its characterization.

Furthermore, it details its primary application as a phase-transfer catalyst with a representative

experimental protocol and a workflow diagram. While direct modulation of specific biological

signaling pathways is not a documented primary function, its toxicological profile and use as a

biochemical reagent are briefly discussed.

Molecular Structure and Physicochemical
Properties
Tributylmethylammonium chloride is composed of a central, positively charged nitrogen

atom covalently bonded to three butyl groups and one methyl group. This cationic structure is

ionically associated with a chloride anion.
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Quantitative Data Summary
The key physicochemical properties of tributylmethylammonium chloride are summarized in

the table below for quick reference.

Property Value Reference(s)

Molecular Formula C₁₃H₃₀ClN [1][2]

Molecular Weight 235.84 g/mol [1]

CAS Number 56375-79-2 [1][2]

IUPAC Name
tributyl(methyl)azanium;chlorid

e
[1]

Appearance
Colorless to yellow

liquid/crystals
[3]

Melting Point 95-99 °C (for crystalline form) [4]

Boiling Point 84-85 °C at 101 mmHg [4]

Molecular Structure Diagram
The two-dimensional chemical structure of tributylmethylammonium chloride is depicted

below.
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Figure 1. 2D Structure of Tributylmethylammonium Chloride
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Experimental Protocols
Proposed Synthesis of Tributylmethylammonium
Chloride
The synthesis of tributylmethylammonium chloride can be achieved via the quaternization of

tributylamine. This method involves the nucleophilic attack of the tertiary amine on a

methylating agent.[5] The following is a plausible experimental protocol adapted from standard

procedures for the synthesis of quaternary ammonium salts.

Objective: To synthesize tributylmethylammonium chloride from tributylamine and

chloromethane.

Materials:

Tributylamine (C₁₂H₂₇N)

Chloromethane (CH₃Cl)

Anhydrous diethyl ether or acetonitrile

Round-bottom flask with a reflux condenser and gas inlet

Magnetic stirrer and heating mantle

Ice bath

Procedure:

In a clean, dry round-bottom flask, dissolve tributylamine (1 equivalent) in anhydrous diethyl

ether.

Cool the solution in an ice bath.

Bubble chloromethane gas (a slight excess, ~1.1 equivalents) through the stirred solution.

Alternatively, use a solution of a suitable methylating agent like methyl iodide and

subsequently perform an ion exchange.
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After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for 24-48 hours.

The product, being a salt, will precipitate out of the nonpolar solvent.

Collect the solid precipitate by vacuum filtration and wash with cold diethyl ether to remove

any unreacted tributylamine.

Dry the resulting white solid under vacuum to yield tributylmethylammonium chloride.

Characterization: The product's identity and purity can be confirmed using ¹H NMR, ¹³C NMR,

and mass spectrometry.

Structural Characterization: NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for elucidating the

structure of tributylmethylammonium chloride by providing information about the chemical

environment of the hydrogen (¹H) and carbon (¹³C) nuclei.

Expected NMR Data: The expected chemical shifts for tributylmethylammonium chloride in

a deuterated solvent like chloroform (CDCl₃) are summarized below.[6][7]
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Nucleus
Chemical Shift
(ppm)

Multiplicity Assignment

¹H ~3.43 s N-CH₃

~3.28 t N-CH₂-

~1.70 m -CH₂-CH₂-CH₃

~1.45 m -CH₂-CH₂-CH₃

~1.00 t -CH₂-CH₂-CH₃

¹³C ~60-65 - CH₂ attached to N

~48-52 - CH₃ attached to N

~23-26 - -CH₂-CH₂-CH₃

~19-21 - -CH₂-CH₂-CH₃

~13-15 - -CH₂-CH₂-CH₃

Note: 's' denotes singlet, 't' denotes triplet, and 'm' denotes multiplet. Actual chemical shifts may

vary based on solvent and concentration.

General Experimental Protocol for NMR Sample Preparation:

Weigh approximately 5-10 mg of the synthesized tributylmethylammonium chloride.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

CDCl₃, D₂O) in a clean vial.

Transfer the solution into a 5 mm NMR tube using a Pasteur pipette.

Ensure the solution is free of particulate matter.

Cap the NMR tube and wipe the outside clean before inserting it into the NMR spectrometer.

Core Application: Phase-Transfer Catalysis
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Tributylmethylammonium chloride's primary utility is as a phase-transfer catalyst (PTC).[8]

[9] It facilitates reactions between reactants located in different immiscible phases (e.g., an

aqueous phase and an organic phase). The quaternary ammonium cation pairs with the

reactant anion from the aqueous phase, and the resulting ion pair, being lipophilic, can migrate

into the organic phase to react with the organic substrate.[10][11]

Workflow of Phase-Transfer Catalysis
The general mechanism of phase-transfer catalysis for a nucleophilic substitution reaction is

illustrated below.
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Figure 2. General Workflow of Phase-Transfer Catalysis

Example Experimental Protocol: Nucleophilic
Substitution
Objective: To perform the nucleophilic substitution of 1-bromooctane with sodium cyanide,

catalyzed by tributylmethylammonium chloride.

Materials:

1-bromooctane

Sodium cyanide (NaCN)

Tributylmethylammonium chloride (TBAC, ~5 mol%)

Toluene

Deionized water

Separatory funnel

Magnetic stirrer and heating mantle

Procedure:

Set up a round-bottom flask with a reflux condenser and a magnetic stirrer.

Charge the flask with 1-bromooctane (1 equivalent), sodium cyanide (1.5 equivalents), and

tributylmethylammonium chloride (0.05 equivalents).

Add toluene and water to the flask to create a biphasic system.

Heat the mixture to reflux (approximately 80-90 °C) with vigorous stirring for several hours.

Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography

(TLC).

Upon completion, cool the reaction mixture to room temperature.
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Transfer the mixture to a separatory funnel. Separate the organic layer from the aqueous

layer.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product, 1-cyanooctane.

Purify the product by vacuum distillation if necessary.

Biological Activity and Toxicological Profile
Tributylmethylammonium chloride is primarily used as a chemical reagent and catalyst.

While some sources describe it as a biochemical reagent for life science research, there is a

lack of specific, publicly available data on its role as a modulator of defined signaling pathways

in the context of drug development.[12]

Its biological effects are more commonly studied in the realm of toxicology. As a quaternary

ammonium salt, it can exhibit properties of an irritant. Safety data sheets indicate that it can

cause skin and serious eye irritation.[3][13] Therefore, appropriate personal protective

equipment should be used when handling this compound. Ecotoxicological studies are also

relevant due to its industrial applications.[14]

Conclusion
Tributylmethylammonium chloride is a well-characterized quaternary ammonium salt with a

defined molecular structure and weight. Its synthesis is straightforward, typically involving the

alkylation of tributylamine. The primary and most valuable application of this compound is as a

phase-transfer catalyst, where it significantly enhances reaction rates in heterogeneous

systems. While it is utilized in various chemical and industrial contexts, its direct application in

modulating biological signaling pathways for therapeutic purposes is not established. This

guide provides the foundational technical information required by researchers and

professionals for the synthesis, characterization, and effective application of

tributylmethylammonium chloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

